Cas no 20461-26-1 (1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde)

• Product Name: 1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
• CAS No: 20461-26-1
• MF: C₁₃H₁₂ClNO
• MW: 233.693482398987
• MDL: MFCD02212595
• CID: 281757
• PubChem ID: 2785416
• Update Time: 2025-05-21

1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxaldehyde,1-(4-chlorophenyl)-2,5-dimethyl-
• 1-(4-CHLORO-PHENYL)-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE
• 1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
• 1-(4-chlorophenyl)-2,5-dimethyl-3-formylpyrrole
• AC1MD8HW
• AC1Q2II4
• CBMicro_001498
• CTK4E4281
• 1H-Pyrrole-3-carboxaldehyde, 1-(4-chlorophenyl)-2,5-dimethyl-
• A910715
• 1-(4-chlorophenyl)-2,5-dimethylpyrrole-3-carbaldehyde
• Cambridge id 5968430
• SCHEMBL21225472
• 20461-26-1
• SR-01000224512
• SR-01000224512-1
• CB02909
• Z56813267
• MFCD02212595
• CS-0117217
• SMSF0010289
• DTXSID50382904
• EN300-01000
• BIM-0001404.P001
• AKOS000113282
• MS-0945
• 1-(4-chlorophenyl)-2, 5-dimethylpyrrole-3-carbaldehyde
• SB62745

• MDL： MFCD02212595
• Inchi： 1S/C13H12ClNO/c1-9-7-11(8-16)10(2)15(9)13-5-3-12(14)4-6-13/h3-8H,1-2H3
• InChI Key： CEMZCIWXACIVOA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C)=CC(C=O)=C1C

Computed Properties

• Exact Mass: 233.06086
• Monoisotopic Mass: 233.060742
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22
• XLogP3: 3.2

Experimental Properties

• Density: 1.16
• Boiling Point: 366.7°C at 760 mmHg
• Flash Point: 175.6°C
• Refractive Index: 1.576
• PSA: 22
• LogP: 3.56000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde

1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde: A Comprehensive Overview

1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde, also known by its CAS number 20461-26-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrole ring with substituents that confer it with distinctive electronic and optical properties. Recent studies have highlighted its potential applications in areas such as organic electronics, drug discovery, and advanced materials.

The molecular structure of 1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde consists of a pyrrole ring substituted with a 4-chlorophenyl group at position 1, methyl groups at positions 2 and 5, and an aldehyde group at position 3. This arrangement creates a molecule with a balance of electron-donating and electron-withdrawing groups, which influences its reactivity and stability. The presence of the aldehyde group introduces additional functionality, making it a versatile building block for further chemical modifications.

Recent research has focused on the synthesis and characterization of this compound. For instance, studies have explored its preparation via various routes, including condensation reactions and oxidative coupling methods. These methods have been optimized to improve yield and purity, making it more accessible for large-scale production. The compound's stability under different conditions has also been investigated, revealing its resistance to thermal degradation and susceptibility to photochemical reactions.

In terms of applications, 1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde has shown promise in the development of organic semiconductors. Its electronic properties make it suitable for use in thin-film transistors (TFTs) and light-emitting diodes (LEDs). Researchers have demonstrated that incorporating this compound into polymer blends can enhance the charge transport characteristics of the resulting materials, leading to improved device performance.

Beyond electronics, this compound has also been studied for its potential in biochemistry. Its ability to interact with biomolecules such as proteins and nucleic acids has been explored in vitro. Preliminary results suggest that it may serve as a lead compound for drug design, particularly in targeting specific enzymes or receptors involved in disease pathways.

The environmental impact of 1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde is another area of active research. Studies have assessed its biodegradability under various conditions and its potential toxicity to aquatic organisms. These findings are crucial for ensuring the safe handling and disposal of the compound in industrial settings.

In conclusion, 1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde (CAS No: 20461-26-1) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and properties continue to attract the attention of researchers worldwide. As advancements in synthesis techniques and application development progress, this compound is poised to play an increasingly important role in both academic research and industrial applications.